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Compound of Interest

Compound Name: BR103

Cat. No.: B606335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BR103 is a selective agonist for the C3a receptor (C3aR), a G protein-coupled receptor

involved in the complement system and inflammatory responses.[1] Accurate and consistent

preparation of BR103 stock solutions is critical for reliable and reproducible experimental

results in cell-based assays, in vivo studies, and other research applications. These application

notes provide detailed protocols for the preparation, storage, and handling of BR103 stock

solutions to ensure their stability and efficacy.

Quantitative Data Summary
The solubility of small molecules can vary depending on the specific batch, purity, and solvent

used. The following table provides solubility data for a structurally related C3aR agonist and

should be used as a guideline. It is strongly recommended to perform small-scale solubility

tests before preparing large-volume stock solutions.
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Solvent
Reported Solubility (for a
similar C3aR Agonist)

Recommended Starting
Concentration for BR103

DMSO (Dimethyl Sulfoxide) ~30 mg/mL 10-40 mg/mL

DMF (Dimethylformamide) ~30 mg/mL 10-30 mg/mL

Ethanol ~30 mg/mL 10-30 mg/mL

Ethanol:PBS (pH 7.2) (1:7) ~0.125 mg/mL
Not recommended for high

concentration stocks

Note: The molecular weight of BR103 is 448.52 g/mol .[2] Use this value to calculate molar

concentrations.

Signaling Pathway of C3aR Activation
BR103 acts as an agonist, mimicking the endogenous ligand C3a to activate the C3a receptor.

This receptor is a G protein-coupled receptor (GPCR) that, upon activation, initiates a

downstream signaling cascade. Key events include the activation of G proteins, leading to the

mobilization of intracellular calcium and the activation of other signaling pathways involved in

inflammation and cellular responses.
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Fig. 1: C3aR signaling pathway activated by BR103.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BR103 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BR103 in high-purity,

anhydrous DMSO.

Materials:

BR103 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene tube

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Equilibrate BR103: Allow the vial of BR103 powder to come to room temperature before

opening to prevent condensation of moisture.

Weigh BR103: Accurately weigh the desired amount of BR103 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.4852 mg of BR103 (Molecular Weight =

448.52 g/mol ).

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

BR103 powder.

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution if necessary.
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Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed

vials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months). Avoid repeated exposure to light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for in vitro experiments.

Materials:

10 mM BR103 stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS) or desired cell culture medium

Sterile polypropylene tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BR103 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound,

it is advisable to first prepare an intermediate dilution in DMSO. For example, dilute the 10

mM stock 1:10 in DMSO to get a 1 mM solution.

Final Dilution: Serially dilute the stock or intermediate solution into the aqueous buffer or cell

culture medium to achieve the final desired concentration. It is crucial to add the DMSO

solution to the aqueous buffer while vortexing to ensure rapid mixing and prevent

precipitation.
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DMSO Concentration: Ensure the final concentration of DMSO in the experimental setup is

below 0.5% (v/v), as higher concentrations can be toxic to cells.[3] Include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Use Immediately: It is recommended to use the final working solution immediately after

preparation.

Experimental Workflow
The following diagram illustrates a typical workflow for utilizing a BR103 stock solution in a cell-

based assay, such as measuring intracellular calcium mobilization.
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Fig. 2: General workflow for using BR103 stock solutions.

Safety Precautions
Always handle BR103 and solvents in a well-ventilated area, preferably a chemical fume

hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for BR103 and all solvents for detailed safety

information.

DMSO can facilitate the absorption of other chemicals through the skin; handle with care.

By following these guidelines and protocols, researchers can ensure the integrity and

consistency of their BR103 stock solutions, leading to more reliable and reproducible

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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